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A deep dive into 4-bit weight and 8-bit activation quantization methods, offering a comparative

look at their performance, methodologies, and ideal use cases for researchers and scientists in

drug development and other computationally intensive fields.

The relentless growth in the size and complexity of neural network models has spurred the

development of various optimization techniques to reduce their computational and memory

footprints. Among these, quantization, the process of reducing the precision of a model's

weights and activations, has emerged as a powerful tool. This guide provides a comparative

study of W4A8 quantization methods, where weights are quantized to 4 bits and activations to

8 bits, a scheme that strikes a compelling balance between model compression and accuracy.

Performance Benchmark
The following tables summarize the performance of different W4A8 quantization methods on

widely used language models and benchmarks. These results highlight the trade-offs between

various techniques and their effectiveness in preserving model performance post-quantization.

Perplexity Scores on Language Modeling Tasks
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Perplexity is a standard metric for evaluating language models, with lower values indicating

better performance. The table below compares the perplexity of LLaMA and OPT models

quantized using different W4A8 schemes from the ZeroQuant-FP study. The baseline is the full-

precision FP16 model.

Model Dataset
FP16
(Baseline
)

W8A8
(INT)

W4A8
(INT)

W8A8
(FP)

W4A8
(FP)

LLaMA-7B Wikitext-2 5.03 5.21 5.61 5.14 5.48

PTB 29.4 30.2 32.5 29.8 31.7

C4 7.61 7.82 8.31 7.75 8.15

LLaMA-

13B
Wikitext-2 4.45 4.61 4.95 4.55 4.86

PTB 25.9 26.6 28.5 26.3 27.9

C4 6.92 7.11 7.53 7.04 7.41

OPT-6.7B Wikitext-2 11.9 12.5 13.8 12.2 13.2

PTB 58.1 61.2 66.7 59.9 64.1

C4 14.3 15.1 16.5 14.7 15.8

OPT-13B Wikitext-2 11.2 11.8 12.9 11.5 12.4

PTB 54.2 57.1 61.9 55.8 59.7

C4 13.5 14.2 15.4 13.8 14.8

Data sourced from the ZeroQuant-FP research paper.

Accuracy on Common Sense Reasoning Tasks
The following table showcases the performance of the Fine-grained Post-Training Quantization

(FPTQ) method on various common sense reasoning benchmarks for the LLaMA model family.

Accuracy is reported as a percentage.
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Model Task
FP16
(Baseline)

SmoothQua
nt (W8A8)

Vanilla
W4A8

FPTQ
(W4A8)

LLaMA-7B WinoGrande 73.74 73.78 64.18 73.80

PIQA 80.4 80.5 78.9 80.6

HellaSwag 78.9 79.0 75.4 79.1

ARCe 53.2 53.5 49.8 53.6

LLaMA-13B WinoGrande 76.19 76.36 69.90 75.74

PIQA 81.7 81.8 80.1 81.9

HellaSwag 81.2 81.4 78.3 81.5

ARCe 57.1 57.4 53.2 57.5

LLaMA-65B WinoGrande 79.20 78.69 69.98 79.14

PIQA 83.1 82.9 81.2 83.2

HellaSwag 83.5 83.3 80.1 83.6

ARCe 61.2 60.9 56.7 61.3

Data sourced from the FPTQ research paper.[1]

Experimental Protocols
To ensure the reproducibility and clear understanding of the presented results, the following

sections detail the experimental methodologies employed in the cited studies.

ZeroQuant-FP
The ZeroQuant-FP experiments utilized a post-training quantization approach. For the

calibration process, a random selection of 128 sentences from the C4 dataset was used. The

performance evaluation was conducted on the Wikitext-2, PTB (Penn Treebank), and C4

datasets, with perplexity serving as the primary metric. The study compared both integer (INT)

and floating-point (FP) representations for weights and activations within the W8A8 and W4A8

frameworks.
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Fine-grained Post-Training Quantization (FPTQ)
The FPTQ method also follows a post-training quantization paradigm. The calibration set for

FPTQ was constructed by randomly sampling 512 instances from the Pile dataset.[1] The

performance of the FPTQ W4A8 method was evaluated against a full-precision FP16 baseline,

the SmoothQuant W8A8 method, and a naive W4A8 implementation. The evaluation was

performed on the LAMBADA dataset for language modeling and a suite of common sense

reasoning tasks, including WinoGrande, PIQA, HellaSwag, and ARCe, using the Language

Model Evaluation Harness.[1]

Visualizing Quantization Workflows
The following diagrams, generated using the DOT language, illustrate the conceptual workflows

of W4A8 quantization.
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A generalized workflow for W4A8 quantization.
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Logical flow of the FPTQ method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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